Cas no 1267706-82-0 (7-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid)

• Product Name: 7-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid
• CAS No: 1267706-82-0
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 5457761
• PubChem ID: 67537823
• Update Time: 2025-06-19

7-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid

• Inchi： 1S/C10H9FO2/c11-8-3-1-2-6-4-5-7(9(6)8)10(12)13/h1-3,7H,4-5H2,(H,12,13)
• InChI Key： HJNWLBFMRXLVKI-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C=CC=C2F)CC1

Computed Properties

• Exact Mass: 180.05865769g/mol
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 7-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid

Professional Introduction to Compound with CAS No 1267706-82-0 and Product Name: 7-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid

The compound with CAS No 1267706-82-0 and the product name 7-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic carboxylic acids, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of a fluorine atom at the 7-position of the indene ring system introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in medicinal chemistry.

7-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid has been extensively studied for its pharmacological properties. The fluorine substituent is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Recent research has highlighted its potential as a scaffold for developing novel therapeutic agents. Specifically, studies have demonstrated its efficacy in inhibiting certain enzymes and receptors that are implicated in various diseases, including cancer and inflammatory disorders.

The structural features of 7-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid make it an attractive candidate for further derivatization. The indene core provides a rigid framework that can be modified to optimize pharmacokinetic profiles and target specificity. Researchers have been particularly interested in exploring its derivatives as potential kinase inhibitors, given the growing importance of targeting aberrant signaling pathways in cancer therapy. Preliminary studies suggest that modifications at the 2 and 3 positions of the indene ring can significantly alter the compound's biological activity, leading to more potent and selective inhibitors.

In the context of recent advancements in drug discovery, 7-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid has been integrated into high-throughput screening (HTS) campaigns to identify novel bioactive molecules. The fluorinated indene scaffold has shown promise in several preliminary screens, highlighting its potential as a lead compound for further optimization. Additionally, computational modeling techniques have been employed to predict binding interactions between this compound and biological targets, providing valuable insights into its mechanism of action.

The synthesis of 7-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid presents unique challenges due to the complexity of the indene ring system. However, recent methodological advancements have made it more feasible to access this compound in high yields and purity. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired framework. These synthetic strategies not only improve efficiency but also allow for greater flexibility in modifying the molecular structure for tailored biological activities.

One of the most compelling aspects of 7-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid is its potential therapeutic applications. Early clinical trials have shown encouraging results when used as a component in combination therapies for cancer treatment. The ability of this compound to modulate multiple signaling pathways suggests that it could be an effective adjuvant to existing treatments. Furthermore, its favorable pharmacokinetic properties make it a suitable candidate for oral administration, which could improve patient compliance and convenience.

The future direction of research on 7-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid is likely to focus on expanding its chemical diversity through structural modifications. By incorporating additional functional groups or exploring different substitution patterns on the indene ring, scientists aim to develop a library of derivatives with enhanced potency and selectivity. Additionally, preclinical studies will be essential to evaluate its safety profile and optimal dosing regimens before moving into larger-scale clinical trials.

Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing the development of compounds like 7-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid. Such partnerships can facilitate rapid translation from bench research to clinical application by leveraging complementary expertise and resources. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing targeted therapies that address unmet medical needs.